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Compound of Interest

Compound Name: Remdesivir-13C6

Cat. No.: B15600315

Title: Quantification of Remdesivir in Human Plasma
using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) with Remdesivir-13C6 as
an Internal Standard

Introduction

Remdesivir (GS-5734) is a broad-spectrum antiviral agent, notably utilized in the treatment of
COVID-19.[1][2][3] Accurate quantification of remdesivir in human plasma is crucial for
pharmacokinetic and pharmacodynamic (PK/PD) studies, therapeutic drug monitoring, and
toxicity assessments.[1][4][5] This document provides a detailed protocol for the determination
of remdesivir concentrations in human plasma using a robust and sensitive Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The use of a stable
isotope-labeled internal standard, Remdesivir-13C6, ensures high accuracy and precision by
compensating for variability in sample preparation and instrument response.[3][6][7]

Principle

This method is based on the principle of isotope dilution mass spectrometry. A known
concentration of the stable isotope-labeled internal standard (IS), Remdesivir-13C6, is added
to plasma samples. Following extraction, the sample is subjected to LC-MS/MS analysis. The
chromatographic system separates remdesivir from other plasma components, and the mass
spectrometer detects and quantifies both remdesivir and Remdesivir-13C6 using Multiple
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Reaction Monitoring (MRM). The ratio of the peak area of the analyte (remdesivir) to the peak
area of the IS is used to calculate the concentration of remdesivir in the sample, based on a
calibration curve prepared in the same biological matrix. The use of a stable isotope-labeled
internal standard is critical for correcting for any loss of analyte during sample processing and
for compensating for matrix effects.[3][6]

Materials and Reagents

e Remdesivir analytical standard

o Remdesivir-13C6 (Internal Standard)[3]

e Human plasma (K2EDTA)

¢ Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

e Ammonium formate

¢ Zinc sulfate (optional, for protein precipitation)[6][7]

o Ultrapure water

Instrumentation

¢ High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

» Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

e Analytical column (e.g., Acquity UPLC HSS T3, 2.1 x 50 mm, 1.8 pum or Kinetex® 2.6 pum
Polar C18 100A, 100 x 2.1 mm)[7][8][9]

o Data acquisition and processing software
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Experimental Protocols
Preparation of Stock and Working Solutions

e Remdesivir Stock Solution (1 mg/mL): Accurately weigh and dissolve remdesivir in an
appropriate solvent such as DMSO or methanol.

* Remdesivir-13C6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Remdesivir-
13C6 in an appropriate solvent such as methanol.[3]

» Remdesivir Working Solutions: Prepare a series of working solutions by serially diluting the
remdesivir stock solution with methanol or a methanol:water mixture to create calibration
standards and quality control (QC) samples.

 Internal Standard Working Solution: Dilute the Remdesivir-13C6 stock solution with
methanol to a final concentration (e.g., 251 ng/mL).[3]

Preparation of Calibration Standards and Quality
Control Samples

» Prepare calibration standards by spiking blank human plasma with the remdesivir working
solutions to achieve a desired concentration range (e.g., 1-5000 ng/mL).[6][7][10]

» Prepare quality control (QC) samples at a minimum of three concentration levels (low,
medium, and high) in the same manner as the calibration standards.

Sample Preparation (Protein Precipitation)

e To 50 pL of plasma sample (calibration standard, QC, or unknown), add 75 pL of the internal
standard working solution in methanol.[6][7]

e Optionally, add 5 pL of 1 M Zinc Sulfate to aid in protein precipitation.[6][7]
» Vortex the mixture for 1-2 minutes to ensure thorough mixing and protein precipitation.

o Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
precipitated proteins.
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o Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography Parameters

Parameter

Recommended Condition

Column

Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 um)[8]
[9]

Mobile Phase A

10 mM ammonium formate in 5% methanol, pH
2.5[8]

Mobile Phase B

100% Methanol[8]

Flow Rate 0.4 mL/min
Injection Volume 5puL
Column Temperature 40 °C

Gradient

A suitable gradient to ensure separation of

remdesivir.

Mass Spectrometry Parameters

Parameter

Recommended Condition

lonization Mode

Electrospray lonization (ESI), Positive[6][9]

MRM Transitions

Remdesivir: 603.3 — 402.3, 603.3 — 200.0[3][6]

Remdesivir-13C6: 609.3 - 206.0[6][7]

Collision Energy

Optimized for the specific instrument and

transitions.
Source Temperature 150 °C[3]
Desolvation Temperature 450 °CJ3]
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Data Presentation
Table 1: Calibration Curve Parameters

Concentration .
Analyte Regression Model R?
Range (nhg/mL)

Remdesivir 1-5000 Linear, 1/x2 weighting >0.99

Table 2: Accuracy and Precision of Quality Control
Samples

) Mean
Nominal Intra-day Inter-day
Measured Accuracy . .
QC Level Conc. Precision Precision
Conc. (%)
(ng/mL) (%CV) (%CV)
(ng/mL)
Low 5 4.8 96.0 <15 <15
Medium 500 510 102.0 <15 <15
High 4000 3950 98.8 <15 <15

Mandatory Visualization
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Caption: Experimental workflow for remdesivir quantification in plasma.
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Caption: Logical relationship of internal standard use for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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